Cas no 67361-13-1 (1-(3-butoxypropyl)-2-methylpiperidine hydrochloride)

• Product Name: 1-(3-butoxypropyl)-2-methylpiperidine hydrochloride
• CAS No: 67361-13-1
• MF: C₁₃H₂₈ClNO
• MW: 249.820523262024
• CID: 1715894
• PubChem ID: 3051270
• Update Time: 2025-04-21

1-(3-butoxypropyl)-2-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-butoxypropyl)-2-methylpiperidine hydrochloride
• 1-(3-Butoxypropyl)-2-methylpiperidine--hydrogen chloride (1/1)
• 67361-13-1
• Piperidine, 1-(3-butoxypropyl)-2-methyl-, hydrochloride
• DTXSID20986635

• Inchi： 1S/C13H27NO.ClH/c1-3-4-11-15-12-7-10-14-9-6-5-8-13(14)2;/h13H,3-12H2,1-2H3;1H
• InChI Key： QTNSPVKHZQPJKR-UHFFFAOYSA-N
• SMILES： Cl.O(CCCC)CCCN1CCCCC1C

Computed Properties

• Exact Mass: 249.18614
• Monoisotopic Mass: 249.1859422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47